![molecular formula C12H11ClN2 B3050567 N-(4-Chlorophenyl)pyridine-2-methylamine CAS No. 27048-28-8](/img/structure/B3050567.png)
N-(4-Chlorophenyl)pyridine-2-methylamine
Overview
Description
“N-(4-Chlorophenyl)pyridine-2-methylamine” is a research tool that can be used for the study of ion channels, ligand-receptor interactions, and protein interactions . It inhibits ligand binding to receptors and ion channels, preventing activation of the receptor or opening of the ion channel .
Synthesis Analysis
The synthesis of “this compound” and similar compounds has been reported in various studies . For instance, a ring cleavage methodology reaction has been used for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans .Molecular Structure Analysis
The molecular structure of “this compound” has been studied in various research . For instance, Density Functional Theory (DFT) calculations suggested minor energy differences between the protonated and deprotonated forms .Chemical Reactions Analysis
The chemical reactions involving “this compound” have been studied in various research . For instance, a ring cleavage methodology reaction has been used for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 218.69 g/mol . It is a powder with a melting point of 98-100°C .Scientific Research Applications
Organic Synthesis and Chemical Properties
Copper-catalyzed C-N Bond Cleavage
An efficient copper-catalyzed method for C-N bond cleavage of aromatic methylamines, including N-(4-Chlorophenyl)pyridine-2-methylamine, has been developed to construct pyridine derivatives. This fragment-assembling strategy affords a broad range of 2,4,6-trisubstituted pyridines, demonstrating the compound's utility in synthesizing complex organic molecules (Huawen Huang et al., 2013).
Antifungal Activity
A novel compound, N-(pyridine-2-methyl)-2-(4-chlorophenyl)-3-methylbutanamide, derived from this compound, exhibits significant antifungal activity against several fungi strains. This highlights its potential application in developing new antifungal agents (Xue Si, 2009).
Medicinal Chemistry and Pharmacology
Anticancer and Antimicrobial Agents
The synthesis and evaluation of compounds containing the this compound moiety for their anticancer and antimicrobial activities indicate that these derivatives have potential as therapeutic agents. Some derivatives have shown promising results against cancer cell lines and pathogenic microorganisms, suggesting their applicability in medicinal chemistry for drug development (Kanubhai D. Katariya et al., 2021).
Safety and Hazards
Mechanism of Action
Target of Action
It has been used in the synthesis of square-planar coordination compounds, which have shown interactions with dna .
Mode of Action
In the context of its use in coordination compounds, it has been observed that these compounds interact differently with dna . The initial interaction involves electrostatic contacts of the ligand in the minor groove, but subsequent strong binding occurs with the palladium (II) complex, whereas the binding with the copper complex is weaker and concentration dependent .
Result of Action
In the context of its use in coordination compounds, it has been observed that strong binding of the palladium (ii) complex eventually leads to the cleavage of the dna double strand .
properties
IUPAC Name |
4-chloro-N-(pyridin-2-ylmethyl)aniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClN2/c13-10-4-6-11(7-5-10)15-9-12-3-1-2-8-14-12/h1-8,15H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVDDVEHYLXWBCQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CNC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40949808 | |
Record name | 4-Chloro-N-[(pyridin-2-yl)methyl]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40949808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
27048-28-8 | |
Record name | N-(4-Chlorophenyl)-2-pyridinemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27048-28-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(4-Chlorophenyl)pyridine-2-methylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027048288 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Chloro-N-[(pyridin-2-yl)methyl]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40949808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(4-chlorophenyl)pyridine-2-methylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.043.794 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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